Cas no 14098-44-3 (Benzo-15-crown-5)

Benzo-15-crown-5 Properties

Names and Identifiers

• 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
• 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin
• Benzo-15-crown-5-ether
• Benzo-15-crown-5
• Benzo-15-crown 5-Ether
• 1,4,7,10,13-PENTAOXA(13)ORTHOCYCLOPHANE
• 2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine
• 2,3-Benzo-1,4,7,10,13-pentaoxacyclopentadec-2-ene
• 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(19),15,17-triene
• benzo15c5
• denzo15c5
• 2,3-Benzo-15-crown-5
• Monobenzo-15-crown-5
• CROWN ETHER
• Benzo-15-crown-5,99%
• Benzo-15-crown-5,97%
• Benzo-15-crown-5, 99% 2.5GR
• CROWN ETHER/BENZO-15-CROWN-5
• Benzyl 15-crown-5
• Benzo[6]1,4,7,10,13-pentaoxacyclopentadecane
• FNEPSTUXZLEUCK-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00005945
• InChIKey： FNEPSTUXZLEUCK-UHFFFAOYSA-N
• Inchi： 1S/C14H20O5/c1-2-4-14-13(3-1)18-11-9-16-7-5-15-6-8-17-10-12-19-14/h1-4H,5-12H2
• SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H]
• BRN： 1624106

Computed Properties

• Exact Mass: 268.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.131
• Heavy Atom Count: 19
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• LogP: 1.50760
• PSA: 46.15000
• Refractive Index: 1.4825 (estimate)
• Water Partition Coefficient: Partially dissolved
• Boiling Point: 399.2°C at 760 mmHg
• Melting Point: 79.0 to 82.0 deg-C
• Flash Point: 165.9°C
• Color/Form: Powder
• Solubility: Soluble in benzene, acetone and chloroform, slightly soluble in water.
• Sensitiveness: Hygroscopic
• Density: 1.1846 (rough estimate)

Benzo-15-crown-5 Security Information

• Symbol: GHS07
• RTECS：DI5400000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10

Benzo-15-crown-5 Customs Data

• HS CODE：29329995
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%